N-[(1R,2R)-1-Amino-2,3-dihydro-1H-inden-2-yl]-4-oxochromene-2-carboxamide;hydrochloride

• IUPAC Name: N-[(1R,2R)-1-amino-2,3-dihydro-1H-inden-2-yl]-4-oxochromene-2-carboxamide;hydrochloride
• InChI: InChI=1S/C19H16N2O3.ClH/c20-18-12-6-2-1-5-11(12)9-14(18)21-19(23)17-10-15(22)13-7-3-4-8-16(13)24-17;/h1-8,10,14,18H,9,20H2,(H,21,23);1H/t14-,18-;/m1./s1
• InChI Key: GKDDGISHZWRPMI-KEZWHQCISA-N
• Canonical SMILES: C1C(C(C2=CC=CC=C21)N)NC(=O)C3=CC(=O)C4=CC=CC=C4O3.Cl
• Isomeric SMILES: C1[C@H]([C@@H](C2=CC=CC=C21)N)NC(=O)C3=CC(=O)C4=CC=CC=C4O3.Cl
• Molecular Formula: C19H17ClN2O3
• Molecular Weight: 356.8 g/mol

Description

The description of an organic compound usually includes its molecular formula, structure, and functional groups. The compound’s IUPAC name can also provide information about its structure.

Synthesis Analysis

This involves the methods used to synthesize the compound. It can include the starting materials, reagents, catalysts, and conditions of the reaction.

Molecular Structure Analysis

Techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used to determine the molecular structure of a compound.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It can include its reactivity, the conditions required for its reactions, and the products formed.

Physical And Chemical Properties Analysis

This includes the compound’s physical properties (like melting point, boiling point, solubility, etc.) and chemical properties (like acidity, basicity, reactivity, etc.).

Mechanism of Action

If the compound is biologically active, its mechanism of action would involve how it interacts with biological systems or processes.

Safety and Hazards

This involves the compound’s toxicity, flammability, environmental impact, and precautions for handling and storage.